Cas no 2171830-98-9 (3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2,2-difluoropropanoic acid)

• Product Name: 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2,2-difluoropropanoic acid
• CAS No: 2171830-98-9
• MF: C₂₄H₁₉F₂N₃O₅
• MW: 467.42157292366
• CID: 5814629
• PubChem ID: 165486098
• Update Time: 2025-06-25

3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2,2-difluoropropanoic acid
• 3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-2,2-difluoropropanoic acid
• EN300-1502059
• 2171830-98-9

• Inchi： 1S/C24H19F2N3O5/c25-24(26,22(31)32)13-27-21(30)19-10-5-11-20(28-19)29-23(33)34-12-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18H,12-13H2,(H,27,30)(H,31,32)(H,28,29,33)
• InChI Key： LXIBRIRLZCBGPA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C1=CC=CC(=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 467.12927704g/mol
• Monoisotopic Mass: 467.12927704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2,2-difluoropropanoic acid

3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2,2-difluoropropanoic Acid: A Comprehensive Overview

The compound 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2,2-difluoropropanoic acid, identified by the CAS number 2171830-98-9, is a highly specialized chemical entity with significant applications in the fields of organic synthesis and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and a difluorinated propanoic acid moiety. The integration of these functional groups renders this compound versatile in its potential uses, particularly in peptide synthesis and as a building block for more intricate molecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. This group is widely recognized in solid-phase peptide synthesis (SPPS) due to its ability to protect amino groups during the synthesis process. The pyridine ring, substituted at the 6-position with an Fmoc-amino group, serves as a key structural component that enhances the compound's stability and reactivity. The 2,2-difluoropropanoic acid moiety introduces additional functionality, including potential for hydrogen bonding and increased lipophilicity, which are desirable properties in drug design.

Recent studies have highlighted the importance of difluorinated compounds in medicinal chemistry. For instance, fluorine atoms are known to enhance the bioavailability of drugs by increasing their lipophilicity and improving their absorption profiles. In this compound, the presence of two fluorine atoms on the propanoic acid backbone not only contributes to these properties but also provides opportunities for further functionalization. Researchers have explored the use of such compounds in designing inhibitors for various enzymes and receptors, making them valuable tools in drug discovery.

The Fmoc group attached to the pyridine ring plays a crucial role in protecting amino groups during peptide synthesis. This protection strategy is essential for maintaining the integrity of amino acids during the stepwise assembly of peptides on solid supports. The stability of the Fmoc group under mild deprotection conditions ensures that it can be selectively removed at specific stages of synthesis without affecting other functional groups. This makes it an ideal choice for constructing complex peptide sequences with high precision.

In addition to its role in peptide synthesis, this compound has shown promise as a precursor for synthesizing more advanced chemical entities. For example, researchers have utilized similar structures to develop bioactive molecules with potential applications in oncology and infectious diseases. The ability to modify both the pyridine ring and the propanoic acid backbone provides chemists with ample opportunities to explore diverse chemical spaces and optimize molecular properties such as solubility, stability, and bioavailability.

From an analytical standpoint, this compound can be characterized using a variety of techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods allow for precise determination of its molecular structure and purity. Recent advancements in analytical techniques have further enhanced our ability to study such compounds at a molecular level, providing deeper insights into their physical and chemical properties.

In conclusion, 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2,2-difluoropropanoic acid represents a sophisticated chemical entity with multifaceted applications in organic synthesis and drug discovery. Its unique structure combines functional groups that offer both protective capabilities and bioactive potential, making it an invaluable tool for researchers in these fields. As ongoing research continues to uncover new applications for such compounds, their significance in advancing medicinal chemistry is likely to grow even further.